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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725

A comprehensive guide for researchers, scientists, and drug development professionals on the
safe handling and disposal of 2-Chloroethanol, ensuring laboratory safety and regulatory
compliance.

2-Chloroethanol, a highly toxic and flammable substance, necessitates stringent disposal
protocols to mitigate risks to personnel and the environment. This guide provides essential,
step-by-step procedures for its safe management and disposal, aligning with best practices in
laboratory safety.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, tightly
fitting safety goggles, a face shield (8-inch minimum), chemical-resistant gloves, and a
complete suit protecting against chemicals.[1] All handling of 2-Chloroethanol and its waste
should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[2]

Key Hazard Information:
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Hazard Classification Description

Very toxic by inhalation, in contact with skin, and
Toxicity if swallowed.[3] May be fatal if inhaled,

swallowed, or absorbed through the skin.[3]

Flammable liquid and vapor. Keep away from
Flammability heat, sparks, open flames, and other ignition

sources.[1][2]

Harmful to aquatic life.[3] Discharge into the

Environmental Hazard ) )
environment must be avoided.[1]

UN Number 1135

Step-by-Step Disposal Procedure
The recommended and primary method for the disposal of 2-Chloroethanol is through
incineration by a licensed hazardous waste disposal company.

Step 1: Collection and Storage of Waste

o Container: Use a dedicated, properly labeled, and compatible waste container. The container
must be kept tightly closed in a dry, cool, and well-ventilated area.[2][3]

o Labeling: Immediately attach a completed hazardous waste label to the container as soon as
waste is added.[2] The label should clearly identify the contents as "Hazardous Waste: 2-
Chloroethanol" and include the associated hazard symbols.

e Segregation: Store the 2-Chloroethanol waste away from incompatible materials, such as
strong bases and oxidants.[4]

Step 2: Arranging for Disposal

¢ Licensed Disposal Company: Contact a licensed and reputable hazardous waste disposal
company to arrange for the pickup and disposal of the 2-Chloroethanol waste.[1][3] Do not
attempt to dispose of this chemical through standard laboratory drains or as regular trash.
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» Documentation: Maintain all records of waste generation, storage, and disposal in
accordance with local, state, and federal regulations.

Step 3: Incineration

e The designated disposal method is to "burn in a chemical incinerator equipped with an
afterburner and scrubber."[1][3] This process ensures the complete destruction of the
hazardous compound. Extra care must be taken during ignition due to its high flammability.

[1][3]
Contaminated Materials

e Any materials, such as gloves, absorbent pads, or labware, that come into contact with 2-
Chloroethanol must be treated as hazardous waste.

e These contaminated items should be collected in a separate, clearly labeled hazardous
waste container and disposed of in the same manner as the liquid waste.[1][3] Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[1][3]

Emergency Procedures for Spills

In the event of a spill, evacuate personnel to a safe area immediately.[1][3] Remove all sources
of ignition and ensure adequate ventilation.[1][3] Wearing appropriate PPE, contain the spill
using an inert absorbent material. Collect the absorbed material and place it in a sealed
container for disposal as hazardous waste.[4] Prevent the spill from entering drains or
waterways.[1]

Alternative Disposal Consideration

An alternative method described in patent literature involves the conversion of 2-chloroethanol
to the more readily biodegradable ethylene glycol. This process includes extraction into an
aqueous solution, pH adjustment to at least 10, and heating to form ethylene oxide and
ethylene glycol.[5] However, this is a chemical treatment process that may not be feasible or
permissible in a standard laboratory setting and should only be considered by facilities with the
appropriate engineering controls and permits.
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Below is a logical workflow for the proper disposal of 2-Chloroethanol.

Caption: Workflow for the safe disposal of 2-Chloroethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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